Phenylphosphinic acid ethyl
Overview
Description
Phenylphosphinic acid ethyl is a useful research compound. Its molecular formula is C8H11O2P and its molecular weight is 170.15 g/mol. The purity is usually 95%.
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Scientific Research Applications
Scientific Research Applications of Phenylphosphinic Acid Ethyl
Chemical Synthesis and Characterization
- Phenylphosphinic acid ethyl derivatives have been synthesized and characterized using various techniques, including NMR and X-ray crystallography. These compounds have applications in the development of heterocycles and other complex organic structures (González-Juárez et al., 2006).
Biocatalysis and Deracemization
- Ethyl phenylphosphinate has been used in biocatalysis, particularly in enzymatic esterification and hydrolysis processes. These applications are critical in producing high-purity diastereoisomers for various pharmaceutical and chemical applications (Majewska et al., 2006).
Ion-Exchange and Coordination Chemistry
- Functionalized phenylphosphinic acid resins, synthesized through the Michael reaction, have demonstrated significant ion-exchange and coordination capabilities with various metal ions. These materials are valuable in environmental and analytical chemistry for metal extraction and purification (Trochimczuk, 2000).
Corrosion Inhibition
- Derivatives of ethyl hydrogen phenylphosphinate have been studied for their corrosion inhibition efficiency on metals. Their application in protecting metal surfaces from corrosion in acidic environments is significant for industrial maintenance and safety (Djenane et al., 2019).
Pharmaceutical and Nutraceutical Applications
- Ethyl ferulate, a phenylpropanoid related to phenylphosphinic acid ethyl, has been identified for its anti-inflammatory, antioxidant, and neuroprotective activities. This highlights the potential of phenylphosphinic acid ethyl derivatives in the pharmaceutical and nutraceutical industries (Cunha et al., 2019).
Catalysis in Organic Reactions
- Phenylphosphinic acid has been used as a catalyst in the synthesis of dihydropyrimidinones, demonstrating its utility in facilitating organic reactions under solvent-free conditions. This application is important in the development of pharmaceuticals and fine chemicals (Alinezhad et al., 2016).
properties
IUPAC Name |
ethoxyphosphonoylbenzene |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H11O2P/c1-2-10-11(9)8-6-4-3-5-7-8/h3-7,11H,2H2,1H3 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
UNUJZVUJPIOMGH-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOP(=O)C1=CC=CC=C1 |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H11O2P |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
170.15 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Ethoxyphosphonoylbenzene | |
CAS RN |
2511-09-3 |
Source
|
| Record name | Ethyl phenylphosphinate | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=2511-09-3 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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![(+)-2,2'-Isopropylidenebis[(4R)-4-phenyl-2-oxazoline]](/img/structure/B7801487.png)
